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Compound of Interest

Compound Name: 16-Methylicosanoyl-CoA

Cat. No.: B15550761

16-Methylicosanoyl-CoA: A Technical Guide for
Researchers

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: 16-Methylicosanoyl-CoA is a rare or novel molecule, and as such, there is a
scarcity of direct experimental data available in public databases and scientific literature. This
guide has been compiled by extrapolating information from structurally similar long-chain and
branched-chain fatty acyl-Coenzyme A (acyl-CoA) molecules. The experimental protocols and
potential biological roles described herein are based on established methodologies and
principles for this class of compounds and should be considered as a foundational framework

for future research.

Introduction

16-Methylicosanoyl-CoA is a long-chain branched fatty acyl-CoA. This class of molecules
plays a crucial role in various metabolic processes, including fatty acid metabolism and cellular
signaling. The introduction of a methyl branch on the acyl chain can significantly influence the
molecule's physical and chemical properties, as well as its metabolic fate and biological activity,
compared to its straight-chain counterpart, icosanoyl-CoA. This guide provides a detailed
overview of the putative structure, chemical properties, and potential biological significance of
16-Methylicosanoyl-CoA, along with suggested experimental protocols for its study.
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Structure and Chemical Properties

The proposed structure of 16-Methylicosanoyl-CoA consists of an icosanoyl (20-carbon) acyl
chain with a methyl group at the 16th carbon, linked to a Coenzyme A molecule via a thioester
bond.

Molecular Formula: C42H76N7017P3S (This is an estimate based on the structure and may vary
slightly based on isotopic distribution).

Molecular Weight: Approximately 1096.1 g/mol (This is a calculated estimate).

The presence of the methyl group at the C-16 position introduces a chiral center, meaning 16-
Methylicosanoyl-CoA can exist as either the (R) or (S) stereoisomer. The specific
stereoisomer synthesized biologically would be dependent on the enzymatic machinery of the
organism.

Table 1: Estimated Physicochemical Properties of 16-

Methylicosanoyl-CoA

Property Estimated Value Notes

Based on the proposed

Molecular Formula Ca2H76N7017P3S
structure.
Molecular Weight ~1096.1 g/mol Calculated.
Due to the phosphate groups
Charge (at pH 7) -4
of Coenzyme A.
- ) Similar to other long-chain
Solubility Aqueous solutions (as a salt)

acyl-CoAs.

] Should be stored at low
Prone to hydrolysis of the
temperatures (-20°C or below)

Stability thioester bond, especially at ) ) o
in a slightly acidic buffer (pH 5-
extreme pH. o )
6) to minimize degradation.
) Due to the adenine moiety of
Spectral Properties (UV) Amax = 260 nm

Coenzyme A.
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Potential Biological Significance

Branched-chain fatty acids are known to be important components of cell membranes,
particularly in bacteria, where they influence membrane fluidity. In mammals, they can be
derived from the diet or synthesized endogenously. While the specific roles of 16-
Methylicosanoyl-CoA are not yet elucidated, it may be involved in:

» Fatty Acid Metabolism: It could be a substrate for or an inhibitor of enzymes involved in (3-
oxidation or fatty acid synthesis. The methyl branch may hinder the normal process of (3-
oxidation, leading to alternative metabolic pathways.

o Cell Signaling: Acyl-CoAs can act as signaling molecules, regulating the activity of various
proteins, including transcription factors and enzymes.

o Ceramide and Lipid Synthesis: Very-long-chain fatty acids are precursors for the synthesis of
complex lipids like ceramides and sphingolipids, which are integral components of the skin
barrier and neuronal tissues. 16-Methylicosanoyl-CoA could potentially be incorporated
into these lipids.

Diagram 1: Hypothetical Metabolic Context of 16-
Methylicosanoyl-CoA
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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